Cas no 898756-34-8 (4'-Azetidinomethyl-2-thiomethylbenzophenone)
898756-34-8 structure
Product Name:4'-Azetidinomethyl-2-thiomethylbenzophenone
CAS No:898756-34-8
MF:C18H19NOS
MW:297.414563417435
MDL:MFCD03841565
CID:993979
PubChem ID:24724396
Update Time:2025-04-20
4'-Azetidinomethyl-2-thiomethylbenzophenone Chemical and Physical Properties
Names and Identifiers
-
- [4-(azetidin-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
- 4'-AZETIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
- MFCD03841565
- 1-({4-[2-(METHYLSULFANYL)BENZOYL]PHENYL}METHYL)AZETIDINE
- DTXSID30642795
- AKOS016019771
- 898756-34-8
- {4-[(Azetidin-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
- SB51572
- (4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone
- Methanone, [4-(1-azetidinylmethyl)phenyl][2-(methylthio)phenyl]-
- 4'-Azetidinomethyl-2-thiomethylbenzophenone
-
- MDL: MFCD03841565
- Inchi: 1S/C18H19NOS/c1-21-17-6-3-2-5-16(17)18(20)15-9-7-14(8-10-15)13-19-11-4-12-19/h2-3,5-10H,4,11-13H2,1H3
- InChI Key: HHIUWCNHVYPKOW-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O
Computed Properties
- Exact Mass: 297.11900
- Monoisotopic Mass: 297.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 452.5±35.0 °C(Predicted)
- PSA: 45.61000
- LogP: 3.78310
- pka: 7.91±0.10(Predicted)
4'-Azetidinomethyl-2-thiomethylbenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A094475-250mg |
4'-Azetidinomethyl-2-thiomethylbenzophenone |
898756-34-8 | 250mg |
$ 440.00 | 2022-06-08 | ||
| TRC | A094475-500mg |
4'-Azetidinomethyl-2-thiomethylbenzophenone |
898756-34-8 | 500mg |
$ 735.00 | 2022-06-08 | ||
| abcr | AB364409-1 g |
4'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898756-34-8 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| Chemenu | CM284228-1g |
(4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898756-34-8 | 95% | 1g |
$450 | 2023-03-07 | |
| Chemenu | CM284228-1g |
(4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898756-34-8 | 95% | 1g |
$409 | 2021-06-09 | |
| Chemenu | CM284228-5g |
(4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898756-34-8 | 95% | 5g |
$1320 | 2021-06-09 | |
| abcr | AB364409-1g |
4'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898756-34-8 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364409-2g |
4'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898756-34-8 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364409-2 g |
4'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898756-34-8 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| A2B Chem LLC | AH88392-1g |
(4-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898756-34-8 | 97% | 1g |
$644.00 | 2024-04-19 |
4'-Azetidinomethyl-2-thiomethylbenzophenone Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
898756-34-8 (4'-Azetidinomethyl-2-thiomethylbenzophenone) Related Products
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